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Compound of Interest

Compound Name: 7-Ethoxyresorufin-d5

Cat. No.: B15140799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core fluorescence

properties of resorufin, a widely utilized fluorophore in biological and chemical research. This

document details its spectral characteristics, offers experimental protocols for its use, and

visualizes key processes through signaling pathway and workflow diagrams.

Core Spectroscopic Properties of Resorufin
Resorufin is a highly fluorescent, pink-colored dye that is the product of the reduction of the

blue, weakly fluorescent compound resazurin. Its robust fluorescence and favorable spectral

properties in the visible range make it an invaluable tool for a variety of assays, particularly in

the fields of cell biology and enzymology. The key quantitative spectral and physical properties

of resorufin are summarized in the table below for easy reference and comparison.
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Property Value Conditions

Excitation Maximum (λex) 571 nm In aqueous buffer (pH 7.4)[1]

572 nm
In 0.1 M Tris-HCl buffer (pH

8.0) with 0.1 M NaCl[2]

~570 nm General reference

Emission Maximum (λem) 584 nm In aqueous buffer[1]

585 nm
In 50 mM phosphate buffer (pH

7.7)[2]

~580 nm General reference

Molar Extinction Coefficient (ε) 73,000 M⁻¹cm⁻¹

At 572 nm in 0.1 M Tris-HCl

(pH 8.0) with 0.1 M NaCl (for

the free base)[2]

65,000 M⁻¹cm⁻¹ At 570 nm[3]

Fluorescence Quantum Yield

(Φ)
0.75 In water[3][4]

0.83 In water (pH 7.5-12)

0.53 In Methanol

pKa ~6.0

Below this pH, absorption

shifts to ~480 nm and

fluorescence is markedly lower

7.9 [2]

Solubility

Soluble in water (1 mg/mL),

DMSO (1 mg/mL), and DMF (1

mg/mL). Slightly soluble in

ethanol.[2]

Signaling Pathway: Cellular Reduction of Resazurin
to Resorufin
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The most common application of resorufin in cell-based assays is as the fluorescent product of

the reduction of resazurin. This conversion is catalyzed by various intracellular oxidoreductase

enzymes, and the resulting fluorescence intensity is directly proportional to the metabolic

activity and, by extension, the number of viable cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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